Cas no 2402829-73-4 (4-Bromo-5-methyl-7-nitro-2,1,3-benzoxadiazole)

• Product Name: 4-Bromo-5-methyl-7-nitro-2,1,3-benzoxadiazole
• CAS No: 2402829-73-4
• MF: C₇H₄BrN₃O₃
• MW: 258.028960227966
• CID: 6112793
• PubChem ID: 145915700
• Update Time: 2023-12-13

4-Bromo-5-methyl-7-nitro-2,1,3-benzoxadiazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-methyl-7-nitro-2,1,3-benzoxadiazole
• EN300-7464695
• 2402829-73-4

• Inchi： 1S/C7H4BrN3O3/c1-3-2-4(11(12)13)6-7(5(3)8)10-14-9-6/h2H,1H3
• InChI Key： XWGTYBSFUGGBSE-UHFFFAOYSA-N
• SMILES： BrC1C2C(C(=CC=1C)[N+](=O)[O-])=NON=2

Computed Properties

• Exact Mass: 256.94360g/mol
• Monoisotopic Mass: 256.94360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.7Ų